4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester
Overview
Description
“4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester” is a chemical compound with a molecular weight of 250.12 . Its IUPAC name is 2-(3-fluoro-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane .
Synthesis Analysis
While specific synthesis methods for “4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester” were not found, boronic esters like this one are often used in organic synthesis . They can be involved in the Suzuki-Miyaura cross-coupling reaction , a widely-used method for forming carbon-carbon bonds.Molecular Structure Analysis
The InChI code for this compound is 1S/C14H20BFO2/c1-9-7-11(8-12(16)10(9)2)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3 . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
Boronic esters, including “4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester”, are often used in Suzuki-Miyaura cross-coupling reactions . These reactions are a popular method for creating carbon-carbon bonds, which are fundamental in organic chemistry.Physical And Chemical Properties Analysis
The compound has a molecular weight of 250.12 . It is typically stored at temperatures between 2-8°C .Mechanism of Action
While the specific mechanism of action for “4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester” is not mentioned in the search results, boronic esters are generally known to participate in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic ester acts as an organoboron reagent, which is coupled with an organic halide in the presence of a palladium catalyst.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements associated with the compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing face, hands, and any exposed skin thoroughly after handling .
Future Directions
While specific future directions for “4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester” were not found in the search results, boronic esters in general are a topic of ongoing research in the field of organic chemistry. Their ability to form carbon-carbon bonds via Suzuki-Miyaura cross-coupling reactions makes them valuable tools in the synthesis of complex organic molecules .
properties
IUPAC Name |
2-(3-fluoro-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BFO2/c1-9-7-11(8-12(16)10(9)2)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUWAOYUAJFXTTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C(=C2)F)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethyl-3-fluorophenylboronic acid pinacol ester | |
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